(4-Methyl-3-quinolinyl)(4-phenoxyphenyl)methanone

• IUPAC Name: (4-methylquinolin-3-yl)-(4-phenoxyphenyl)methanone
• InChI: InChI=1S/C23H17NO2/c1-16-20-9-5-6-10-22(20)24-15-21(16)23(25)17-11-13-19(14-12-17)26-18-7-3-2-4-8-18/h2-15H,1H3
• InChI Key: KIZAMARUPLQZEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=CC=CC=C12)C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C23H17NO2
• Molecular Weight: 339.4 g/mol

Description

(4-Methyl-3-quinolinyl)(4-phenoxyphenyl)methanone, also known as MQPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MQPM is a synthetic compound that belongs to the class of aryl ketones. It has a molecular weight of 357.45 g/mol and a melting point of 136-138°C.

Scientific Research Applications

Fluorescence Sensing

A notable application in scientific research for compounds similar to (4-Methyl-3-quinolinyl)(4-phenoxyphenyl)methanone is in the development of fluorescence sensors. For example, a study demonstrated the use of a Schiff-base molecule synthesized from a reaction involving a quinolinyl component for pH sensing. This compound showed significant promise as a ratiometric fluorescent chemosensor, capable of detecting pH changes in various environments, including lemon juice and river water. The chemosensor's fluorescence intensity could be altered reversibly between pH 4.0 and 10.0, indicating its stability and potential utility in pH monitoring applications (Halder, Hazra, & Roy, 2018).

Antitumor Activity

Another critical area of research is the exploration of antitumor activities. A study involving the phosphorylation of quinolinyl derivatives highlighted their potential in creating water-soluble prodrugs. These compounds exhibited significant antitumor activity against specific cancer models, suggesting the utility of quinolinyl-based compounds in designing new antitumor agents. This research underscores the importance of quinolinyl derivatives in medicinal chemistry, especially for developing novel cancer therapies (Cheng et al., 2013).

Spectroscopic Properties and Material Science

In material science, the spectroscopic properties of compounds akin to (4-Methyl-3-quinolinyl)(4-phenoxyphenyl)methanone have been studied for their potential applications in organic electronics and sensing technologies. A detailed investigation into the electronic absorption, excitation, and fluorescence properties of similar compounds revealed insights into their behavior in different solvents. These findings contribute to a better understanding of how such compounds can be utilized in developing fluorescent materials and sensors, showcasing their versatility beyond biological applications (Al-Ansari, 2016).